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Abstract
Austinol is a complex meroterpenoid natural product of fungal origin, first isolated from

Aspergillus ustus. It belongs to a class of compounds derived from 3,5-dimethylorsellinic acid

and has garnered significant interest within the scientific community due to its diverse and

promising biological activities. These include insecticidal, anti-inflammatory, antimicrobial, and

antineoplastic properties. This technical guide provides a comprehensive overview of Austinol,
focusing on its chemical properties, biosynthetic pathway, and the experimental methodologies

employed in its study. While a specific CAS number for Austinol is not readily available in

public databases, its chemical identity is well-established through spectroscopic and

biosynthetic studies.

Chemical and Physical Properties of Austinol
Austinol is a structurally intricate molecule with the molecular formula C25H30O8.[1] A

summary of its key chemical and physical properties is presented in the table below. It is

important to note that while some properties have been computationally predicted,

experimental data for properties such as melting point, boiling point, and specific solubility are

not extensively reported in the available literature.
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Property Value Source

Molecular Formula C25H30O8 PubChem[1]

Molecular Weight 458.5 g/mol PubChem[1]

IUPAC Name

(1S,2R,5S,8R,9R,12S,13S)-8,

12-dihydroxy-2,6,6',6',9,13-

hexamethyl-16-

methylidenespiro[10,14-

dioxatetracyclo[7.6.1.0¹,¹².0²,⁷]

hexadec-6-ene-5,5'-

pyran]-2',11,15-trione

PubChem[1]

Computed LogP 0.8 PubChem[1]

Appearance Not Reported

Melting Point

Not Reported for Austinol.

Preaustinoid A3, a related

intermediate, has a melting

point of 209–212 °C.

Boiling Point Not Reported

Solubility Not Reported

Stability Not Reported

Biosynthesis of Austinol in Aspergillus nidulans
The biosynthetic pathway of Austinol in the filamentous fungus Aspergillus nidulans has been

elucidated through a series of elegant genetic and chemical studies. The biosynthesis is a

notable example of a split gene cluster, where the necessary genes are located in two separate

regions of the fungal genome.

The pathway commences with the synthesis of the polyketide precursor, 3,5-dimethylorsellinic

acid, by a non-reducing polyketide synthase (NR-PKS) encoded by the ausA gene. This

precursor then undergoes a crucial C-alkylation with farnesyl pyrophosphate, a reaction

catalyzed by the prenyltransferase AusN. Following this, a series of oxidative and cyclization
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reactions, catalyzed by enzymes such as epoxidases and terpene cyclases, lead to the

formation of the complex pentacyclic core structure of Austinol.
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Figure 1: Proposed biosynthetic pathway of Austinol.

Experimental Protocols
The elucidation of the Austinol biosynthetic pathway has primarily relied on a combination of

molecular genetics, analytical chemistry, and spectroscopy.

Gene Deletion and Mutant Generation
A key experimental approach has been the targeted deletion of genes within the putative

biosynthetic clusters in A. nidulans. This is typically achieved through homologous

recombination techniques, where a selectable marker is used to replace the gene of interest.

The creation of a series of gene knockout mutants allows for the identification of genes

essential for Austinol biosynthesis. When a gene in the pathway is deleted, the biosynthesis is

blocked, leading to the accumulation of the intermediate substrate of the knocked-out enzyme.

Isolation and Characterization of Intermediates
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The fungal strains, including wild-type and gene deletion mutants, are cultivated on a suitable

medium to allow for the production of secondary metabolites. The metabolites are then

extracted from the culture using organic solvents. The crude extracts are subjected to various

chromatographic techniques, such as flash chromatography and high-performance liquid

chromatography (HPLC), for the purification of individual compounds.

The structural elucidation of the isolated intermediates is carried out using a suite of

spectroscopic methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition of

the compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are used to determine the chemical structure and stereochemistry

of the molecules.

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

UV-Vis Spectroscopy: To analyze the electronic transitions within the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Aspergillus nidulans

Targeted Gene Deletion
(e.g., ausA, ausN)

Cultivation of
Wild-Type & Mutant Strains

Solvent Extraction of
Metabolites

Chromatographic Purification
(Flash, HPLC)

Spectroscopic Analysis
(MS, NMR, IR, UV-Vis)

Structure Elucidation of
Intermediates

Propose Biosynthetic
Pathway

Click to download full resolution via product page

Figure 2: Experimental workflow for elucidating the Austinol biosynthetic pathway.

Biological Activities and Mechanism of Action
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Austinol has been reported to exhibit a range of biological activities, although the specific

molecular mechanisms underlying these effects are not yet fully elucidated.

Insecticidal Activity: Austinol and related compounds have shown toxicity against certain

insect larvae. The precise molecular target and mechanism of this insecticidal action are still

under investigation.

Anti-inflammatory Activity: Some studies have indicated that Austinol and its derivatives

possess anti-inflammatory properties. However, the specific signaling pathways, such as the

NF-κB or MAPK pathways, and the inflammatory mediators that are modulated by Austinol
require further research.

Antimicrobial Activity: Austinol has demonstrated activity against some pathogenic bacteria.

The mechanism of its antibacterial action, whether it involves cell wall disruption, inhibition of

protein synthesis, or other targets, is an area for future exploration.

Antineoplastic Activity: There are reports suggesting that Austinol and similar

meroterpenoids have potential as anticancer agents. Detailed studies are needed to

understand the specific cancer cell lines it affects and the molecular pathways involved, such

as the induction of apoptosis or cell cycle arrest.

Conclusion and Future Directions
Austinol remains a fascinating fungal metabolite with a complex chemical structure and a

diverse array of biological activities. The elucidation of its biosynthetic pathway through genetic

and chemical methods has provided a solid foundation for further research. Key areas for

future investigation include the definitive assignment of a CAS number, the experimental

determination of its physicochemical properties, and, most importantly, a detailed exploration of

the molecular mechanisms underlying its promising biological activities. Such studies will be

crucial for unlocking the full therapeutic and biotechnological potential of Austinol and its

derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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